(3aS*,10aS*)-2-[(5,6-dimethylpyridin-3-yl)carbonyl]-2,3,3a,4-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrole-10a(10H)-carboxylic acid

• IUPAC Name: (3aS,10aS)-2-(5,6-dimethylpyridine-3-carbonyl)-3,3a,4,10-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrole-10a-carboxylic acid
• InChI: InChI=1S/C21H22N2O4/c1-13-7-16(9-22-14(13)2)19(24)23-10-17-11-27-18-6-4-3-5-15(18)8-21(17,12-23)20(25)26/h3-7,9,17H,8,10-12H2,1-2H3,(H,25,26)/t17-,21+/m0/s1
• InChI Key: MDSPOGVXRYMBGM-LAUBAEHRSA-N
• Canonical SMILES: CC1=CC(=CN=C1C)C(=O)N2CC3COC4=CC=CC=C4CC3(C2)C(=O)O
• Isomeric SMILES: CC1=CC(=CN=C1C)C(=O)N2C[C@H]3COC4=CC=CC=C4C[C@]3(C2)C(=O)O
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

Synthesis Analysis

The synthesis of complex organic molecules like this compound often involves multi-step reactions, enantioselective synthesis, and the use of specific reagents to achieve the desired structure. For instance, Tamazawa et al. (1986) discussed the stereoselectivity in the synthesis of a potent calcium antagonist, showcasing the importance of enantiomer selection in synthesizing biologically active compounds (Tamazawa et al., 1986). Similarly, Asahina et al. (2008) described the synthesis of novel pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid derivatives, emphasizing the role of substituents in determining antibacterial activity (Asahina et al., 2008).

Molecular Structure Analysis

Understanding the molecular structure is crucial for predicting the behavior and reactivity of the compound. X-ray crystallography, NMR spectroscopy, and computational methods are often employed to elucidate the structure. For example, the study by Arora and Pedireddi (2003) on supramolecular assemblies of 1,2,4,5-benzenetetracarboxylic acid provides insights into the importance of molecular interactions in determining the overall structure of complex molecules (Arora & Pedireddi, 2003).